1-(5-Bromopyridin-2-yl)ethanamine
Overview
Description
“1-(5-Bromopyridin-2-yl)ethanamine” is a chemical compound with the molecular formula C7H9BrN2. It is also known as “(S)-1-(5-Bromopyridin-2-yl)ethanamine hydrochloride” and has a molecular weight of 237.53 . The compound is typically stored at room temperature and appears as a white to pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The InChI code for “1-(5-Bromopyridin-2-yl)ethanamine” is1S/C7H9BrN2.ClH/c1-5(9)7-3-2-6(8)4-10-7;/h2-5H,9H2,1H3;1H/t5-;/m0./s1
. This code provides a detailed description of the molecule’s structure, including the positions of the bromine and amine groups on the pyridine ring. Physical And Chemical Properties Analysis
“1-(5-Bromopyridin-2-yl)ethanamine” is a solid at room temperature . It has a molecular weight of 237.53 .Scientific Research Applications
Pharmaceutical Research
This compound is often used in the synthesis of pharmaceuticals, particularly as an intermediate in the creation of more complex molecules. Its presence in a molecular structure can introduce a bromine atom into a target molecule, which can be crucial for the biological activity of potential drugs .
Material Science
In material science, “1-(5-Bromopyridin-2-yl)ethanamine” can be utilized to modify surface properties of materials. The bromine atom allows for further functionalization through various reactions, enabling the creation of novel materials with specific characteristics .
Catalysis
The compound’s structure makes it a candidate for use in catalysis, particularly in reactions that require the formation of carbon-nitrogen bonds. Its application in catalysis can lead to more efficient and selective synthesis processes .
Biological Studies
As a building block in chemical biology, “2-(1-Aminoethyl)-5-bromopyridine” can be used to design and synthesize probes or modulators of biological processes. This can help in understanding cellular mechanisms and identifying therapeutic targets .
Agrochemical Research
In agrochemical research, this compound can be used to develop new pesticides or herbicides. The bromine atom’s reactivity can be harnessed to create compounds that are effective against various agricultural pests .
Neuroscience Research
This compound can serve as a precursor in the synthesis of molecules that interact with the nervous system. It could be used to develop new treatments for neurological conditions or to create tools for studying neurotransmission .
Environmental Science
In environmental science, derivatives of “1-(5-Bromopyridin-2-yl)ethanamine” can be used to detect or neutralize pollutants. Its reactive nature allows it to bind with contaminants, aiding in environmental clean-up efforts .
Chemical Education
Lastly, in chemical education, this compound can be used to demonstrate various organic synthesis techniques and reactions due to its reactivity and the presence of multiple functional groups .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been studied for their potential treatment of type ii diabetes mellitus, suggesting that they may interact with enzymes such as α-glucosidase .
Mode of Action
It’s worth noting that compounds with similar structures have shown inhibitory effects against α-glucosidase, an enzyme crucial in the treatment of type ii diabetes mellitus .
Biochemical Pathways
Based on the potential interaction with α-glucosidase, it can be inferred that this compound may influence carbohydrate metabolism, specifically the breakdown of complex carbohydrates into glucose .
Result of Action
Similar compounds have shown potential in the treatment of type ii diabetes mellitus, suggesting that they may have a role in regulating blood glucose levels .
properties
IUPAC Name |
1-(5-bromopyridin-2-yl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c1-5(9)7-3-2-6(8)4-10-7/h2-5H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKVGAVMRFMGWMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=C(C=C1)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80679975 | |
Record name | 1-(5-Bromopyridin-2-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80679975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromopyridin-2-yl)ethanamine | |
CAS RN |
871723-90-9 | |
Record name | 1-(5-Bromopyridin-2-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80679975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.